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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565

An In-depth Technical Guide to the Safety of 1-Chloro-5-iodopentane

This document serves as a comprehensive technical guide on the safety information for 1-
Chloro-5-iodopentane (CAS No: 60274-60-4), intended for researchers, scientists, and
professionals in drug development. It consolidates critical data from Safety Data Sheets (SDS)
to ensure safe handling, storage, and emergency response.

Compound Identification and Properties

1-Chloro-5-iodopentane is a bifunctional alkyl halide used as an intermediate in various
organic syntheses.[1] It is also known by synonyms such as 5-Chloro-1-iodopentane and
Pentamethylene chloroidide.[1][2][3]
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Identifier Value Source
CAS Number 60274-60-4 [21[31[41[5]
Molecular Formula C5H10Cll [11[2][3][6]
Molecular Weight 232.49 g/mol [L121131[ 7]
Appearance Colorless to light yellow liquid [1][6]
. , ~230°C (decomposes) 100°C
Boiling Point [1112]
@ 15 Torr
) 1.6731 g/cm3 at 20°C ~1.65
Density _ [11[2]
g/mL at 25°C (estimated)
N Insoluble in water; soluble in
Solubility [1]

organic solvents.[1]

Refractive Index

1.5280 - 1.5330 at 20°C

[6]

Hazard Identification and Classification

The compound is classified under the Globally Harmonized System (GHS) with specific

warnings.[3] It is crucial to understand these hazards before handling the substance.

GHS Classification

Details

Source

Pictogram

GHSO07 (Exclamation Mark)

[3]4]

Signal Word

Warning

[3]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[3]141(5]

Precautionary Statements

P261, P280, P302+P352,
P304+P340,
P305+P351+P338, P405,
P501

[3]141[5]
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Toxicological Information

While specific quantitative toxicological data like LD50 or LC50 values are not readily available
in the provided sources, the primary hazards are well-defined.[4]

Toxicological Endpoint Effect Source
Skin Corrosion/Irritation Causes skin irritation. [31141[5]
Serious Eye Damage/Irritation Causes serious eye irritation. [31141[5]

May cause respiratory

STOT - Single Exposure T [31[4][5]
irritation.

Acute Toxicity No toxicological data available.  [4]

Carcinogenicity/Mutagenicity No data available. [4]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimize exposure risk.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Use personal protective equipment (PPE) as specified in Section 5.[4]

Avoid contact with skin, eyes, and clothing.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.[4]

Storage:

e Store in a cool, dry, and well-ventilated place.[1][4]
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Keep the container tightly closed and sealed.[4][9]

The substance is sensitive to light.[9]

Store locked up.[4]

Incompatible with strong oxidizing agents.[4][9]

Recommended storage temperature is between 2-8°C.[1]

Preparation
Review SDS & Don PPE

Proceed

Chemical Handling

Use in Fume Hood
Avoid Inhalation/Contact

During Yse After Use

Temporary Storage Post-Handling Cleanup
Keep Container Tightly Sealed Wash Hands & Area

Waste Disposal
Follow Institutional Protocols
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Diagram 1: General Laboratory Handling Workflow

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Chloro-5-iodopentane to prevent exposure.

Protection Type Specification Source

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [8]
EN 166 (EU) or NIOSH (US).

Impermeable protective gloves
) ) (e.g., Nitrile rubber). Fire/flame
Skin Protection _ _ ] [8]
resistant and impervious

clothing.

Required when vapours or
Respiratory Protection aerosols are generated. Use a
NIOSH-approved respirator.

Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

The following diagram outlines the initial response to different types of chemical exposure.
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Exposure Occurs

Skin Contact Inhalation

Rinse cautiously with water

for at least 15 minutes O S

Remove contaminated clothing

l

Wash with plenty of soap Remove contact lenses,
and water for at least 15 min if present and easy to do

Keep comfortable for breathing

Get Medical Advice/Attention
if irritation or symptoms persist

Click to download full resolution via product page

Diagram 2: First Aid Protocol for Exposure

Experimental Protocol: First Aid

+ Eye Contact: Immediately rinse eyes with plenty of flowing water for at least 15 minutes,
holding eyelids apart.[4][5] If present and easy to do, remove contact lenses and continue
rinsing.[4] Seek medical attention.[5]

« Skin Contact: Promptly wash the contaminated skin with plenty of soap and water for at least
15 minutes.[4][5] Remove contaminated clothing and wash it before reuse.[4] If skin irritation

occurs or persists, get medical advice.[5]
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 Inhalation: Move the exposed person to fresh air at once.[5][10] If breathing is difficult or has
stopped, provide artificial respiration.[5] Get medical attention if symptoms occur.[5]

 Ingestion: Rinse the mouth with water and then drink plenty of water.[5] Do NOT induce
vomiting.[4] Call a poison center or doctor if you feel unwell.[4]

Accidental Release and Fire-Fighting Measures

A systematic approach is required to safely manage spills and fires.
Spill Response Protocol:

e Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[4] Evacuate
unnecessary personnel from the area.[8]

« Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames. Use non-
sparking tools.[8][11]

o Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[4]

[8]

e Containment and Cleaning: Absorb the spill with an inert, non-combustible material such as
sand, silica gel, or vermiculite.[4] Collect the material into a suitable, labeled, and closed
container for disposal.[8]

e Final Cleanup: Clean the spill area thoroughly.[12]
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Spill Detected

Contain Spill
Use Inert Absorbent Material

Collect Waste
Use Spark-Proof Tools
Place in Labeled Container

Decontaminate Area

Dispose of Waste
Follow Regulations
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Diagram 3: Accidental Spill Response Workflow
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5]

e Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[5]

e Protective Equipment: In case of a fire, firefighters should wear a self-contained breathing
apparatus (SCBA) and full protective gear.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Chloro-5-iodopentane safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345565#1-chloro-5-iodopentane-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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